2-((3-allyl-5-(5-methylfuran-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-cyanothiophen-2-yl)acetamide

• IUPAC Name: N-(3-cyanothiophen-2-yl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H16N4O3S3/c1-3-7-25-20(27)17-14(15-5-4-12(2)28-15)10-30-19(17)24-21(25)31-11-16(26)23-18-13(9-22)6-8-29-18/h3-6,8,10H,1,7,11H2,2H3,(H,23,26)
• InChI Key: KNXQRCGGBKTWBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=C(C=CS4)C#N)CC=C
• Molecular Formula: C21H16N4O3S3
• Molecular Weight: 468.6 g/mol

Description

2-((3-allyl-5-(5-methylfuran-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-cyanothiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H16N4O3S3 and its molecular weight is 468.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

The compound has been explored for its antimicrobial activities. A study by Hossan et al. (2012) synthesized a range of pyridines, pyrimidinones, oxazinones, and derivatives, including compounds similar to 2-((3-allyl-5-(5-methylfuran-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-cyanothiophen-2-yl)acetamide, demonstrating good antibacterial and antifungal activities.

Potential as Thymidylate Synthase Inhibitors

Research has been conducted on similar compounds as potential thymidylate synthase (TS) inhibitors with anticancer applications. For instance, Gangjee et al. (2004) investigated a series of 2-amino-4-oxo-6-substituted thieno[2,3-d]pyrimidines as potential TS inhibitors and antitumor agents (Gangjee et al., 2004).

Dual Inhibitory Properties

Compounds structurally related to the compound have been studied for their dual inhibitory activities against both thymidylate synthase and dihydrofolate reductase, indicating potential as powerful antitumor agents (Gangjee et al., 2008).

Structural Studies

Structural analysis has been a significant area of research. For example, Subasri et al. (2016) investigated the crystal structures of similar compounds, providing valuable insights into their molecular conformation, which is critical for understanding their biological activities (Subasri et al., 2016).

Anti-HIV Activity

Some derivatives of the compound have shown potential in anti-HIV treatments. Danel et al. (1998) synthesized novel thiazolo[3,2-a]pyrimidin-7-ones with significant activity against HIV-1 (Danel et al., 1998).

Other Applications

• The synthesis and insecticidal activity of heterocycles incorporating a thiadiazole moiety have been explored (Fadda et al., 2017).
• Research into the anticancer activity of novel thiophene, pyrimidine, and other derivatives has been conducted (Albratty et al., 2017).